Cas no 2172083-17-7 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid
• CAS No: 2172083-17-7
• MF: C₁₉H₁₈N₂O₆
• MW: 370.356025218964
• CID: 5860455
• PubChem ID: 165814760
• Update Time: 2025-06-30

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid
• EN300-1521759
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]oxy}acetic acid
• 2172083-17-7

• Inchi： 1S/C19H18N2O6/c22-17(21-27-11-18(23)24)9-20-19(25)26-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,9-11H2,(H,20,25)(H,21,22)(H,23,24)
• InChI Key： QDLTXKPKEPCHMO-UHFFFAOYSA-N
• SMILES： O(C(NCC(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 370.11648630g/mol
• Monoisotopic Mass: 370.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid (CAS No. 2172083-17-7): An Overview

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid (CAS No. 2172083-17-7) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Gly(OH), is a derivative of glycine and features a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions.

The chemical structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid consists of a central glycine moiety with an acetamidooxy functional group and an Fmoc protecting group attached to the amino group. This unique structure provides several advantages in synthetic chemistry, particularly in the context of peptide and protein engineering. The acetamidooxy group can serve as a versatile handle for further functionalization, while the Fmoc group ensures that the amino functionality remains protected during multi-step synthesis processes.

Recent research has highlighted the potential applications of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid in various biological and pharmaceutical contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel peptidomimetics with enhanced biological activity. These peptidomimetics have shown promise in targeting specific protein-protein interactions, which are crucial for many cellular processes and disease mechanisms.

In addition to its role in peptidomimetic synthesis, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid has been explored for its potential in drug delivery systems. A recent paper in the International Journal of Pharmaceutics reported the successful use of this compound as a prodrug strategy for improving the solubility and bioavailability of poorly soluble drugs. By conjugating the drug molecule to the acetamidooxy group, researchers were able to enhance its pharmacokinetic properties, leading to improved therapeutic outcomes.

The stability and reactivity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid under different conditions have also been extensively studied. A comprehensive review article in Chemical Reviews discussed the various methods for deprotecting the Fmoc group, including base-catalyzed deprotection using piperidine or DBU. These methods are widely used in solid-phase peptide synthesis (SPPS) and have been optimized for high yields and minimal side reactions.

The synthetic accessibility of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid has further contributed to its popularity in academic and industrial settings. Several synthetic routes have been developed to produce this compound efficiently, with one notable method involving the reaction of Fmoc-glycine with chloroacetyl chloride followed by treatment with sodium hydroxide. This multi-step process yields high-purity product suitable for various applications.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid (CAS No. 2172083-17-7) is a versatile and valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique chemical structure, coupled with its stability and reactivity, makes it an essential tool for researchers working on peptide synthesis, drug delivery systems, and other advanced chemical technologies. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of novel therapeutics and diagnostic tools.